Methyl 2,6-bis[(2,2,2-trifluoroacetyl)amino]hexanoate

Specification

• CAS No.: 1478-74-6
• Molecular Formula: C11H14F6N2O4
• Molecular Weight: 352.23 g/mol
• IUPAC Name: methyl (2S)-2,6-bis[(2,2,2-trifluoroacetyl)amino]hexanoate
• Standard InChI: InChI=1S/C11H14F6N2O4/c1-23-7(20)6(19-9(22)11(15,16)17)4-2-3-5-18-8(21)10(12,13)14/h6H,2-5H2,1H3,(H,18,21)(H,19,22)/t6-/m0/s1
• Standard InChI Key: RENGOOCYAJRSCR-LURJTMIESA-N
• Isomeric SMILES: COC(=O)[C@H](CCCCNC(=O)C(F)(F)F)NC(=O)C(F)(F)F
• SMILES: COC(=O)C(CCCCNC(=O)C(F)(F)F)NC(=O)C(F)(F)F
• Canonical SMILES: COC(=O)C(CCCCNC(=O)C(F)(F)F)NC(=O)C(F)(F)F

Introduction

Methyl 2,6-bis[(2,2,2-trifluoroacetyl)amino]hexanoate, also known as N,N'-Bis(trifluoroacetyl)-L-lysine methyl ester, is a derivative of the amino acid lysine. It is characterized by its chemical formula C11H14F6N2O4 and a molecular weight of 352.23 g/mol. This compound is of interest in various chemical and biological applications due to its unique structure and properties.

Synthesis and Applications

Methyl 2,6-bis[(2,2,2-trifluoroacetyl)amino]hexanoate is synthesized through the trifluoroacetylation of L-lysine, followed by esterification to form the methyl ester. This process involves protecting the amino groups of lysine with trifluoroacetyl groups, which are commonly used in peptide synthesis to protect amino groups during reactions.

Applications

• Peptide Synthesis: The compound is used as an intermediate in peptide synthesis due to its protected amino groups.

• Biological Studies: Amino acid derivatives like this compound are studied for their effects on biological systems, including their role as ergogenic supplements that can influence hormone secretion and muscle recovery.

Safety and Handling

Handling of Methyl 2,6-bis[(2,2,2-trifluoroacetyl)amino]hexanoate requires proper safety precautions. It is recommended to wear protective gear such as gloves, safety goggles, and a respirator to avoid exposure. The compound should be stored in a well-ventilated area away from incompatible materials.

Safety Data Sheet (SDS) Highlights

Safety Measure	Description
Protective Gear	Gloves, safety goggles, respirator
Storage Conditions	Well-ventilated area, away from food and incompatible materials
Disposal	Controlled incineration or licensed chemical destruction plant

Future Research Directions

Future studies could explore the compound's potential applications in peptide synthesis and its biological effects, particularly in relation to its role as a lysine derivative.